Cas no 253309-11-4 (4-{7-(morpholine-4-sulfonyl)-9H-fluoren-2-ylsulfonyl}morpholine)

• Product Name: 4-{7-(morpholine-4-sulfonyl)-9H-fluoren-2-ylsulfonyl}morpholine
• CAS No: 253309-11-4
• MF: C₂₁H₂₄N₂O₆S₂
• MW: 464.555063247681
• CID: 6044441
• PubChem ID: 990792
• Update Time: 2025-06-12

4-{7-(morpholine-4-sulfonyl)-9H-fluoren-2-ylsulfonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{7-(morpholine-4-sulfonyl)-9H-fluoren-2-ylsulfonyl}morpholine
• 2,7-bis(morpholinosulfonyl)-9H-fluorene
• 4,4'-(9H-fluorene-2,7-diyldisulfonyl)dimorpholine
• Morpholine, 4,4'-[9H-fluorene-2,7-diylbis(sulfonyl)]bis- (9CI)
• HMS642J22
• 253309-11-4
• 4-[(7-morpholin-4-ylsulfonyl-9H-fluoren-2-yl)sulfonyl]morpholine
• F1407-0010
• AO-080/40723721
• CCG-234075
• 4-{[7-(MORPHOLINE-4-SULFONYL)-9H-FLUOREN-2-YL]SULFONYL}MORPHOLINE
• EU-0001723
• Oprea1_645376
• Oprea1_383441
• BIM-0029455.P001
• 4-{[7-(4-morpholinylsulfonyl)-9H-fluoren-2-yl]sulfonyl}morpholine
• 4-{[7-(morpholinosulfonyl)-9H-fluoren-2-yl]sulfonyl}morpholine
• ChemDiv1_019580
• CBMicro_029561
• AKOS000577026

• Inchi： 1S/C21H24N2O6S2/c24-30(25,22-5-9-28-10-6-22)18-1-3-20-16(14-18)13-17-15-19(2-4-21(17)20)31(26,27)23-7-11-29-12-8-23/h1-4,14-15H,5-13H2
• InChI Key： BYESMUKHYYEIHZ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(S(N3CCOCC3)(=O)=O)=C2)C2=C1C=C(S(N1CCOCC1)(=O)=O)C=C2

Computed Properties

• Exact Mass: 464.10757884g/mol
• Monoisotopic Mass: 464.10757884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 4-{7-(morpholine-4-sulfonyl)-9H-fluoren-2-ylsulfonyl}morpholine

4-{7-(morpholine-4-sulfonyl)-9H-fluoren-2-ylsulfonyl}morpholine (CAS No. 253309-11-4): A Comprehensive Overview of Its Properties and Applications

The compound 4-{7-(morpholine-4-sulfonyl)-9H-fluoren-2-ylsulfonyl}morpholine (CAS No. 253309-11-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. Its unique structural features, including the presence of morpholine and sulfonyl groups, make it a versatile building block for various applications. This article delves into the molecular characteristics, synthesis, and potential uses of this compound, while also addressing common queries and trending topics in the scientific community.

From a structural perspective, 4-{7-(morpholine-4-sulfonyl)-9H-fluoren-2-ylsulfonyl}morpholine is characterized by a fluorene core substituted with two morpholine sulfonyl groups. The fluorene moiety provides rigidity and planar aromaticity, while the morpholine sulfonyl substituents enhance solubility and reactivity. This combination makes the compound particularly useful in the design of advanced materials and bioactive molecules. Researchers often explore its potential in drug discovery, where its ability to interact with biological targets is of great interest.

One of the most frequently asked questions about CAS No. 253309-11-4 revolves around its synthesis. The compound is typically prepared through multi-step organic reactions, starting from commercially available fluorene derivatives. Key steps include sulfonation and subsequent coupling with morpholine. The process requires careful optimization to achieve high yields and purity, which are critical for its applications in high-performance materials and pharmaceutical intermediates. Recent advancements in green chemistry have also sparked interest in developing more sustainable synthetic routes for this compound.

In the context of current research trends, 4-{7-(morpholine-4-sulfonyl)-9H-fluoren-2-ylsulfonyl}morpholine has been explored for its potential in organic electronics. Its conjugated system and electron-withdrawing sulfonyl groups make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, its role in supramolecular chemistry is being investigated, particularly in the formation of host-guest complexes and self-assembled materials. These applications align with the growing demand for sustainable technologies and smart materials.

Another area of interest is the compound's potential in medicinal chemistry. The morpholine ring is a common pharmacophore found in many FDA-approved drugs, and its incorporation into the fluorene scaffold may enhance bioavailability and target specificity. Researchers are examining its interactions with enzymes and receptors, particularly in the context of neurodegenerative diseases and cancer therapeutics. While still in the early stages, these studies highlight the compound's promise as a lead structure for future drug development.

From an industrial perspective, CAS No. 253309-11-4 is valued for its role as a high-value intermediate in the synthesis of more complex molecules. Its stability and functional group compatibility make it a preferred choice for custom synthesis and scale-up production. Companies specializing in fine chemicals and contract research often list this compound in their catalogs, catering to the needs of academic and industrial researchers alike.

In summary, 4-{7-(morpholine-4-sulfonyl)-9H-fluoren-2-ylsulfonyl}morpholine (CAS No. 253309-11-4) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and organic electronics. Its unique structure and reactivity profile continue to inspire innovative research, addressing both fundamental scientific questions and real-world challenges. As interest in sustainable chemistry and personalized medicine grows, this compound is poised to play an increasingly important role in advancing these fields.